Cas no 215184-82-0 (Butanedioic acid, [(2-hydroxyphenyl)methyl]-, dimethyl ester)

• Product name: Butanedioic acid, [(2-hydroxyphenyl)methyl]-, dimethyl ester
• CAS No: 215184-82-0
• MF: C₁₃H₁₆O₅
• MW: 252.26314
• CID: 1401929
• PubChem ID: 11010440

Butanedioic acid, [(2-hydroxyphenyl)methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, [(2-hydroxyphenyl)methyl]-, dimethyl ester
• dimethyl 2-[(2-hydroxyphenyl)methyl]butanedioate
• 215184-82-0
• SCHEMBL7898052
• DTXSID90451805

• Inchi： InChI=1S/C13H16O5/c1-17-12(15)8-10(13(16)18-2)7-9-5-3-4-6-11(9)14/h3-6,10,14H,7-8H2,1-2H3
• InChI Key： KGSYLRFDNPJBCA-UHFFFAOYSA-N
• SMILES： COC(=O)CC(CC1=CC=CC=C1O)C(=O)OC

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83